Cas no 143979-15-1 (Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate)

• Product Name: Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate
• CAS No: 143979-15-1
• MF: C₂₂H₄₀N₂O₄
• MW: 396.56400680542
• MDL: MFCD01321013
• CID: 64800
• PubChem ID: 329748840
• Update Time: 2025-04-18

Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate Chemical and Physical Properties

Names and Identifiers

• Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate
• BOC-GLY(ALLYL)-OH DCHA
• BOC-L-ALLYLGLYCINE-DCHA
• BOC-L-ALLYLGLYCINE DCHA SALT
• BOC-L-ALLYLGLYCINE DICYCLOHEXYLAMINESALT
• BOC-L-ALLYLGLYCINE DICYCLOHEXYLAMMONIUM SALT
• BOC-ALGLY-OH DCHA
• BOC-(ALLYL)GLY-OH DCHA
• Boc-allyl-Gly-OH (dicyclohexylammonium) salt
• 2-Allyl-N-Boc-L-glycine dicyclohexylamine salt
• Boc-L-allylglycine . DCHA
• Boc-L-AllylGly-OH*DCHA
• (S)-N-BOC-alpha-Allylglycine dicyclohexylamine salt
• Boc-L-Allylglycine•DCHA
• (S)-2-(Boc-amino)-4-pentenoic acid dicyclohexylamine salt
• HY-W008674
• Dicyclohexylamine(S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate
• N-cyclohexylcyclohexanamine;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoic acid
• Boc-Allyl-L-glycine dicyclohexylammonium salt
• CS-W009390
• MFCD01321013
• 143979-15-1
• AKOS015948714
• J-007890
• AC-7944
• A808148
• (S)-2-((tert-Butoxycarbonyl)amino)pent-4-enoic acid dicyclohexylammonium salt
• Boc-allyl-Gly-OH dicyclohexylammonium salt
• Dicyclohexylamine (S)-2-(BOC-amino)pent-4-enoate
• Boc-L-Allylglycine dicyclohexylaminoium salt
• C22H40N2O4
• BOC-L-ALLYLGLYCINE DCHA
• Boc-L-Allylglycine.DCHA
• DTXSID10373176
• (2S)-2-[(tert-Butoxycarbonyl)amino]pent-4-enoic acid--N-cyclohexylcyclohexanamine (1/1)
• Boc-L-Allylglycine DCHA (Boc-L-Gly(All)-OH.DCHA)
• Boc-allyl-Gly-OH (dicyclohexylammonium) salt, >=98.0% (TLC)
• Boc-Algly-OH.DCHA
• dicyclohexylamine (S)-2-(tert-butoxycarbonylamino)pent-4-enoate
• AS-11357
• (2S)-2-({[(2-Methyl-2-propanyl)oxy]carbonyl}amino)-4-pentenoic acid - N-cyclohexylcyclohexanamine (1:1)
• D82221
• DA-71639
• SCHEMBL25363057
• Boc-L-2-allylglycine dicyclohexylamine salt

• MDL： MFCD01321013
• Inchi： 1S/C12H23N.C10H17NO4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h11-13H,1-10H2;5,7H,1,6H2,2-4H3,(H,11,14)(H,12,13)/t;7-/m.0/s1
• InChI Key： VMCGMPITVQIMGK-ZLTKDMPESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC=C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 396.29900
• Monoisotopic Mass: 396.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2

Experimental Properties

• Density: 1.1080
• Melting Point: 123-125°C
• Boiling Point: 352°Cat760mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.479
• PSA: 87.66000
• LogP: 5.56360
• Specific Rotation: +22 - +24° (c=1, EtOH)

Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)pent-4-enoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters